Cas no 22149-67-3 (Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI))
22149-67-3 structure
Product Name:Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI)
CAS No:22149-67-3
MF:C21H32O6
MW:380.475187301636
CID:278739
PubChem ID:15560118
Update Time:2025-04-19
Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI)
- (17R)-3β,8β,11α,12β,14β-Pentahydroxypregna-5-ene-20-one
- 14b,17a-Pregn-5-en-20-one, 3b,8,11a,12b,14-pentahydroxy- (8CI)
- 17a-Marsdenin
- 3b,8b,11a,12b,14b-Pentahydroxy-17a-preg-5-en-20-one
- Marsdenin
- (17α)-3β,8,11α,12β,14β-Pentahydroxypregn-5-en-20-one
- 3,8,11,12,14-Pentahydroxypregn-5-en-20-one #
- DTXSID901160028
- Pregn-5-en-20-one, 3,8,11,12,14-pentahydroxy-, (3beta,11alpha,12beta,14beta,17alpha)-
- 17.alpha.-Marsdenin
- Pregn-5-en-20-one, 3,8,11,12,14-pentahydroxy-, (3.beta.,11.alpha.,12.beta.,14.beta.,17.alpha.)-
- 14.beta.,17.alpha.-Pregn-5-en-20-one, 3.beta.,8,11.alpha.,12.beta.,14-pentahydroxy-
- LJLXEAWGZFDUAP-ZYEUKROFSA-N
- 22149-67-3
-
- Inchi: 1S/C21H32O6/c1-11(22)14-6-9-21(27)19(14,3)17(25)15(24)16-18(2)7-5-13(23)10-12(18)4-8-20(16,21)26/h4,13-17,23-27H,5-10H2,1-3H3/t13-,14-,15-,16+,17+,18-,19-,20-,21+/m0/s1
- InChI Key: LJLXEAWGZFDUAP-ZYEUKROFSA-N
- SMILES: O([H])[C@]12C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])=O)[C@@]1(C([H])([H])[H])[C@@]([H])([C@]([H])([C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])C3=C([H])C([H])([H])[C@@]21O[H])O[H])O[H])O[H]
Computed Properties
- Exact Mass: 380.21996
- Monoisotopic Mass: 380.21988874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.22
Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI) Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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